Cas no 868967-28-6 (N-(4-methylphenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(4-methylphenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 868967-28-6
• MF: C₁₉H₁₆N₆OS
• MW: 376.434941291809
• CID: 6407783
• PubChem ID: 7190454
• Update Time: 2025-05-21

N-(4-methylphenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• N-(4-methylphenyl)-2-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• Acetamide, N-(4-methylphenyl)-2-[[3-(2-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-
• CHEMBL1903418
• 868967-28-6
• SMR000806326
• F1835-0137
• MLS001232909
• AKOS024612682
• N-(4-methylphenyl)-2-{[3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
• HMS2979N19
• 2-((3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(p-tolyl)acetamide

• Inchi： 1S/C19H16N6OS/c1-13-5-7-14(8-6-13)21-17(26)12-27-18-10-9-16-22-23-19(25(16)24-18)15-4-2-3-11-20-15/h2-11H,12H2,1H3,(H,21,26)
• InChI Key： HGPWMFSHPCXXJS-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1)=O)C1C=CC2=NN=C(C3C=CC=CN=3)N2N=1

Computed Properties

• Exact Mass: 376.11063033g/mol
• Monoisotopic Mass: 376.11063033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on N-(4-methylphenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

N-(4-methylphenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide: A Comprehensive Overview

N-(4-methylphenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide, identified by the CAS number 868967-28-6, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex molecular structure, which includes a pyridine ring, a triazolopyridazine moiety, and an acetamide group. The integration of these structural elements contributes to its unique chemical properties and functional versatility.

The synthesis of N-(4-methylphenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide involves a series of intricate multi-step reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving both yield and purity. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its three-dimensional conformation and intermolecular interactions.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that N-(4-methylphenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide exhibits selective binding affinity towards certain biological targets, making it a candidate for drug development. For instance, research published in the *Journal of Medicinal Chemistry* highlights its ability to modulate key enzymes involved in neurodegenerative diseases.

In addition to its pharmacological applications, this compound has also garnered attention in materials science due to its unique electronic properties. The presence of the pyridine and triazolopyridazine moieties imparts semiconducting characteristics to the molecule. Recent studies have explored its potential as a building block for organic electronics, particularly in the development of flexible electronics and optoelectronic devices.

The environmental impact of N-(4-methylphenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide has also been a subject of interest. Researchers have investigated its biodegradability and toxicity profiles under various conditions. According to findings published in *Environmental Science & Technology*, the compound demonstrates low toxicity towards aquatic organisms under controlled laboratory conditions.

From a manufacturing standpoint, the production of this compound requires stringent quality control measures to ensure consistency and safety. Advanced purification techniques such as chromatography and crystallization are employed to isolate the compound in high purity. Furthermore, the use of green chemistry principles has been advocated to minimize waste generation during synthesis.

In conclusion, N-(4-methylphenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS No: 868967-28-6) represents a multifaceted compound with diverse applications across multiple disciplines. Its intricate molecular architecture and functional groups make it an invaluable tool for both academic research and industrial applications.